Cas no 2229388-25-2 (tert-butyl N-{4-fluoro-3-(hydroxyamino)methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-fluoro-3-(hydroxyamino)methylphenyl}carbamate
• CAS No: 2229388-25-2
• MF: C₁₂H₁₇FN₂O₃
• MW: 256.273386716843
• CID: 5976353
• PubChem ID: 165650872
• Update Time: 2025-06-18

tert-butyl N-{4-fluoro-3-(hydroxyamino)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-fluoro-3-(hydroxyamino)methylphenyl}carbamate
• EN300-1883162
• tert-butyl N-{4-fluoro-3-[(hydroxyamino)methyl]phenyl}carbamate
• 2229388-25-2

• Inchi： 1S/C12H17FN2O3/c1-12(2,3)18-11(16)15-9-4-5-10(13)8(6-9)7-14-17/h4-6,14,17H,7H2,1-3H3,(H,15,16)
• InChI Key： JHEJMNJPXDCZLE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CNO)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.12232057g/mol
• Monoisotopic Mass: 256.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-{4-fluoro-3-(hydroxyamino)methylphenyl}carbamate

Introduction to Tert-butyl N-{4-fluoro-3-(hydroxyamino)methylphenyl}carbamate (CAS No. 2229388-25-2)

Tert-butyl N-{4-fluoro-3-(hydroxyamino)methylphenyl}carbamate, with the chemical formula C₁₅H₁₈FN₂O₃, is a significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2229388-25-2, has garnered attention due to its potential applications in drug development and medicinal chemistry. The structural features of this molecule, particularly the presence of a fluoro-substituted phenyl ring and a hydroxyamino methyl group, make it a promising candidate for further investigation.

The compound's structure is characterized by a tert-butyl carbamate moiety attached to a phenyl ring that is substituted at the 4-position with a fluorine atom and at the 3-position with a hydroxyamino methyl group. This specific arrangement of functional groups contributes to its unique chemical properties and reactivity, which are of great interest to researchers in the pharmaceutical industry. The fluoro-substituent, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

In recent years, there has been a growing interest in the development of novel therapeutic agents that incorporate fluorine atoms into their molecular structure. Fluorinated compounds have been shown to exhibit improved pharmacokinetic properties, including increased bioavailability and prolonged half-life. The use of fluorine in pharmaceuticals has also been associated with enhanced binding affinity to biological targets, which can lead to more effective and targeted treatments.

The tert-butyl carbamate group in Tert-butyl N-{4-fluoro-3-(hydroxyamino)methylphenyl}carbamate plays a crucial role in modulating the compound's reactivity and stability. Carbamate groups are known for their versatility in medicinal chemistry, often serving as intermediates in the synthesis of more complex molecules. Additionally, the tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets and improve its selectivity.

Recent studies have highlighted the potential of Tert-butyl N-{4-fluoro-3-(hydroxyamino)methylphenyl}carbamate as a scaffold for developing new drugs. Researchers have been exploring its applications in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The compound's unique structural features make it a versatile building block for designing molecules with specific biological activities.

One of the most exciting aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The presence of both fluoro and hydroxyamino functional groups provides multiple points for further chemical modification, allowing researchers to fine-tune the properties of the resulting compounds. This flexibility makes Tert-butyl N-{4-fluoro-3-(hydroxyamino)methylphenyl}carbamate an attractive candidate for drug discovery programs aimed at developing novel therapeutic agents.

The synthesis of Tert-butyl N-{4-fluoro-3-(hydroxyamino)methylphenyl}carbamate involves several key steps that highlight its complexity and the expertise required to produce it efficiently. The process typically begins with the preparation of a fluorinated phenol derivative, which is then modified to introduce the hydroxyamino methyl group. Subsequent reactions involve the formation of a carbamate linkage using a tert-butyl carbamate precursor.

Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods are essential for producing pharmaceutical-grade compounds that meet stringent regulatory requirements. The ability to synthesize Tert-butyl N-{4-fluoro-3-(hydroxyamino)methylphenyl}carbamate with high precision underscores its importance in medicinal chemistry research.

The pharmacological properties of Tert-butyl N-{4-fluoro-3-(hydroxyamino)methylphenyl}carbamate are still being thoroughly investigated. Preliminary studies suggest that it may exhibit inhibitory activity against various enzymes and receptors relevant to human health. For instance, researchers have explored its potential as an inhibitor of kinases and other enzymes involved in cancer cell proliferation.

Additionally, the compound's structural features make it a candidate for developing treatments against neurological disorders. The fluoro-substituent has been shown to enhance blood-brain barrier penetration, which is crucial for treating central nervous system disorders. The hydroxyamino methyl group may also contribute to its ability to interact with specific neurological targets.

In conclusion, Tert-butyl N-{4-fluoro-3-(hydroxyamino)methylphenyl}carbamate (CAS No. 2229388-25-2) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the fluoro-substituted phenyl ring and hydroxyamino methyl group, make it an attractive scaffold for designing novel therapeutic agents. Further research is needed to fully elucidate its pharmacological properties and explore its applications in various therapeutic areas.